Cas no 1227514-27-3 (2-Amino-3-fluoro-4-(trifluoromethyl)pyridine)
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both amino and trifluoromethyl substituents, enhances reactivity and bioavailability, making it a valuable intermediate in the development of active compounds. The fluorine atoms contribute to improved metabolic stability and lipophilicity, which are critical for drug design. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and crop protection.
1227514-27-3 structure
Product Name:2-Amino-3-fluoro-4-(trifluoromethyl)pyridine
CAS No:1227514-27-3
MF:C6H4F4N2
MW:180.102974891663
MDL:MFCD16606170
CID:1069264
PubChem ID:54772293
Update Time:2025-06-08
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-fluoro-4-(trifluoromethyl)pyridine
- 1227514-27-3
- AMY6348
- AKOS005258776
- DS-19082
- KNEFTHGYNUOCEH-UHFFFAOYSA-N
- 3-fluoro-4-(trifluoromethyl)pyridin-2-amine
- 3-fluoro-4-(trifluoromethyl)-2-pyridinylamine
- C71872
- STL556474
- BBL102670
- MFCD16606170
- SB52725
- CS-0021637
- 3-Fluoro-4-(trifluoromethyl)-2-pyridinamine
- EN300-2046742
- A905186
- AU-004/43508332
-
- MDL： MFCD16606170
- Inchi： 1S/C6H4F4N2/c7-4-3(6(8,9)10)1-2-12-5(4)11/h1-2H,(H2,11,12)
- InChI Key： KNEFTHGYNUOCEH-UHFFFAOYSA-N
- SMILES： FC1C(N)=NC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 180.03106078g/mol
- Monoisotopic Mass: 180.03106078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.9Ų
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 089113-1g |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 1g |
5005.0CNY | 2021-07-05 | |
| Alichem | A022004150-250mg |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 250mg |
$720.80 | 2023-09-03 | |
| Alichem | A022004150-500mg |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 500mg |
$1009.40 | 2023-09-03 | |
| Alichem | A022004150-1g |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 1g |
$1747.20 | 2023-09-03 | |
| Chemenu | CM248340-1g |
3-Fluoro-4-(trifluoromethyl)pyridin-2-amine |
1227514-27-3 | 97% | 1g |
$262 | 2021-08-04 | |
| Chemenu | CM248340-5g |
3-Fluoro-4-(trifluoromethyl)pyridin-2-amine |
1227514-27-3 | 97% | 5g |
$785 | 2021-08-04 | |
| Chemenu | CM248340-10g |
3-Fluoro-4-(trifluoromethyl)pyridin-2-amine |
1227514-27-3 | 97% | 10g |
$1309 | 2021-08-04 | |
| Chemenu | CM248340-25g |
3-Fluoro-4-(trifluoromethyl)pyridin-2-amine |
1227514-27-3 | 97% | 25g |
$2618 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL719-200mg |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 200mg |
307.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL719-50mg |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine |
1227514-27-3 | 97% | 50mg |
122.0CNY | 2021-07-13 |
2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1227514-27-3 (2-Amino-3-fluoro-4-(trifluoromethyl)pyridine) Related Products
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- 883498-68-8(2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine)
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